Cas no 851976-52-8 (rac-Monepantel Sulfone)

• Product Name: rac-Monepantel Sulfone
• CAS No: 851976-52-8
• MF: C₂₀H₁₃F₆N₃O₄S
• MW: 505.390344381332
• CID: 1070533
• PubChem ID: 57564962
• Update Time: 2025-05-16

rac-Monepantel Sulfone Chemical and Physical Properties

Names and Identifiers

• (±)-Monepantel sulfone
• MONEPANTEL SULFONE
• rac-Monepantel Sulfone
• racemic-Monepantel Sulfone
• Benzamide, N-[1-cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)sulfonyl]-
• Monepantel sulfone, racemic mixture
• N-[1-Cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)sulfonyl]benzamide (ACI)
• JTMLMJOBCBXFES-UHFFFAOYSA-N
• (S)-Monepantel Sulfone
• SCHEMBL1548041
• N-[1-Cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)sulfonyl]benzamide
• N-[2-cyano-1-[5-cyano-2-(trifluoromethyl)phenoxy]propan-2-yl]-4-(trifluoromethylsulfonyl)benzamide
• 851976-52-8
• N-(2-Cyano-1-(5-cyano-2-(trifluoromethyl)phenoxy)propan-2-yl)-4-((trifluoromethyl)sulfonyl)benzamide
• HXC5RGC2GW
• Monepantel-sulfone
• Monepantel Sulfone, rac-
• N-(2-Cyano-1-(5-cyano-2-(trifluoromethyl)phenoxy)propan-2-yl)-4-((trifluoromethyl)sulfonyl)benzamide; Benzamide, N-[1-cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)sulfonyl]-; N-[1-Cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)sulfonyl]benzamide; Monepantel sulfone
• (S)-N-(2-Cyano-1-(5-cyano-2-(trifluoromethyl)phenoxy)propan-2-yl)-4-((trifluoromethyl)sulfonyl)benzamide

• Inchi： 1S/C20H13F6N3O4S/c1-18(10-28,11-33-16-8-12(9-27)2-7-15(16)19(21,22)23)29-17(30)13-3-5-14(6-4-13)34(31,32)20(24,25)26/h2-8H,11H2,1H3,(H,29,30)
• InChI Key： JTMLMJOBCBXFES-UHFFFAOYSA-N
• SMILES： N#CC1C=C(OCC(C)(NC(C2C=CC(S(C(F)(F)F)(=O)=O)=CC=2)=O)C#N)C(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 505.05309605g/mol
• Monoisotopic Mass: 505.05309605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 951
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on rac-Monepantel Sulfone

rac-Monepantel Sulfone (CAS No. 851976-52-8): An Overview of Its Structure, Mechanism, and Applications in Veterinary Medicine

rac-Monepantel Sulfone (CAS No. 851976-52-8) is a significant compound in the field of veterinary medicine, particularly for its anthelmintic properties. This compound is a metabolite of Monepantel, a member of the aminoacetonitrile derivatives (AADs) class, which has been widely studied and utilized for the control of parasitic nematodes in livestock and companion animals.

The chemical structure of rac-Monepantel Sulfone is characterized by its unique aminoacetonitrile moiety, which confers its potent anthelmintic activity. The compound is a racemic mixture, meaning it consists of equal parts of two enantiomers. This racemic form is important for its biological activity and stability in various formulations.

Recent research has shed light on the mechanism of action of Monepantel Sulfone. It acts by binding to the nematode-specific ligand-gated chloride channels, leading to hyperpolarization of the parasite's neuromuscular system and ultimately causing paralysis and death. This mechanism is distinct from that of other anthelmintics, making Monepantel Sulfone a valuable tool in combating drug-resistant parasites.

In clinical trials, rac-Monepantel Sulfone has demonstrated high efficacy against a wide range of parasitic nematodes, including those that are resistant to other commonly used anthelmintics. For instance, studies have shown that it is effective against Haemonchus contortus, one of the most economically significant parasites in sheep and goats. The compound's broad-spectrum activity and low toxicity to mammals make it an attractive option for veterinary use.

The safety profile of rac-Monepantel Sulfone has been extensively evaluated. Preclinical and clinical studies have shown that it is well-tolerated by animals at recommended doses. The compound has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life, which allows for convenient dosing regimens.

In addition to its use in livestock, rac-Monepantel Sulfone has also shown promise in companion animal health. Recent studies have explored its efficacy in dogs and cats against common parasitic infections such as Toxocara canis and Ancylostoma spp. These findings suggest that the compound may have broader applications beyond traditional livestock settings.

The development of resistance to anthelmintics is a growing concern in veterinary medicine. However, the unique mechanism of action of Monepantel Sulfone makes it less prone to resistance development compared to other classes of anthelmintics. This characteristic is crucial for maintaining the long-term effectiveness of the compound in parasite control programs.

To further enhance its utility, researchers are exploring various formulations and delivery methods for rac-Monepantel Sulfone. For example, sustained-release formulations are being developed to provide prolonged protection against parasitic infections with fewer treatments. These advancements aim to improve compliance and reduce the frequency of dosing, which can be particularly beneficial in large-scale farming operations.

In conclusion, rac-Monepantel Sulfone (CAS No. 851976-52-8) represents a significant advancement in the field of veterinary medicine. Its unique chemical structure, potent anthelmintic activity, broad-spectrum efficacy, and favorable safety profile make it an essential tool for controlling parasitic infections in both livestock and companion animals. Ongoing research continues to uncover new applications and formulations, ensuring that this compound remains at the forefront of veterinary pharmacology.